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Compound of Interest

Compound Name: 5-Iodoquinoxaline

Cat. No.: B15355202 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a detailed overview of the physical and chemical properties of 5-
Iodoquinoxaline, including its synthesis, reactivity, and spectral characterization.

Introduction
5-Iodoquinoxaline is a halogenated derivative of quinoxaline, a heterocyclic aromatic

compound. The quinoxaline ring system is a common scaffold in medicinal chemistry, with

derivatives exhibiting a wide range of biological activities, including antimicrobial, anticancer,

and anti-inflammatory properties. The introduction of an iodine atom at the 5-position of the

quinoxaline core can significantly influence its physicochemical properties and biological

activity, making it a molecule of interest for further investigation and as a potential intermediate

in the synthesis of more complex molecules.

Physicochemical Properties
While a comprehensive experimental dataset for 5-Iodoquinoxaline is not readily available in

public databases, its properties can be inferred from the general characteristics of

haloquinoxalines and related iodo-substituted aromatic compounds.

Table 1: Estimated Physicochemical Properties of 5-Iodoquinoxaline
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Property
Estimated
Value/Characteristic

Notes

Molecular Formula C₈H₅IN₂

Molecular Weight 256.05 g/mol

Appearance Likely a crystalline solid
Based on similar haloaromatic

compounds.

Melting Point
Expected to be higher than

quinoxaline (29-30 °C)

The iodine atom increases

molecular weight and

intermolecular forces.

Boiling Point
Significantly higher than

quinoxaline (220-225 °C)

The iodine atom increases

molecular weight and

intermolecular forces.

Solubility

Sparingly soluble in water;

soluble in organic solvents like

DMSO, DMF, and chlorinated

solvents.

Typical for aromatic

compounds with a halogen

substituent.

pKa

Expected to be a weak base,

with a pKa slightly lower than

quinoxaline (~0.6)

The electron-withdrawing

effect of iodine is expected to

decrease basicity.

Chemical Properties and Reactivity
The chemical reactivity of 5-Iodoquinoxaline is primarily dictated by the quinoxaline ring

system and the presence of the iodine substituent.

Nucleophilic Aromatic Substitution: The iodine atom at the 5-position is susceptible to

displacement by strong nucleophiles. This reactivity is a key feature for the further

functionalization of the quinoxaline scaffold. The reactivity of haloquinoxalines in nucleophilic

substitution reactions is an important aspect of their chemistry.

Metal-Catalyzed Cross-Coupling Reactions: The carbon-iodine bond can participate in

various palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and
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Heck couplings. This allows for the introduction of a wide range of substituents at the 5-

position, enabling the synthesis of diverse derivatives.

Reactions of the Quinoxaline Ring: The nitrogen atoms in the quinoxaline ring impart basic

properties and can be protonated or alkylated. The aromatic ring can also undergo

electrophilic substitution reactions, although the presence of the deactivating iodine atom

may influence the regioselectivity and reaction conditions required.

Experimental Protocols
Synthesis of 5-Iodoquinoxaline
A specific, detailed experimental protocol for the synthesis of 5-Iodoquinoxaline is not readily

available in the searched literature. However, a plausible synthetic route can be adapted from

general methods for the synthesis of quinoxalines and the iodination of aromatic compounds.

The most common method for quinoxaline synthesis involves the condensation of an o-

phenylenediamine with a 1,2-dicarbonyl compound. Iodine has been reported as an effective

catalyst for this type of reaction.[1]

Proposed Synthesis Workflow:
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Synthesis of 5-Iodoquinoxaline

Purification

o-phenylenediamine

quinoxaline

Condensation

glyoxal

5-Iodoquinoxaline

Electrophilic
Iodination

Iodinating Agent
(e.g., I2, NIS)

Crude 5-Iodoquinoxaline

Purified 5-Iodoquinoxaline

Column Chromatography
or Recrystallization

Spectroscopic Analysis

Purified 5-Iodoquinoxaline

¹H and ¹³C NMR IR Spectroscopy Mass Spectrometry

Structure and Purity
Confirmed
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodoquinoxaline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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